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Compound of Interest

2-(4-Methoxyphenoxy)-5-
Compound Name:

nitropyridine
CAS No.: 71973-03-0

Cat. No.: B3151691

Get Quote

\ J

CAS Number: 71973-03-0 Formula: C12H10N204 Molecular Weight: 246.22 g/mol Disposal
Classification: Non-Halogenated Organic Hazardous Waste

Part 1: Executive Safety Assessment

Directive: This section defines the immediate safety parameters required before any waste
handling occurs.

As a Senior Application Scientist, | emphasize that safe disposal begins with accurate
characterization. 2-(4-Methoxyphenoxy)-5-nitropyridine is a nitro-substituted pyridine
derivative.[1] While generally stable, the nitro group (

) introduces potential reactivity concerns, particularly regarding thermal stability and
incompatibility with strong reducing agents.

Hazard Profile (GHS Classification)

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]
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o Skin/Eye Irritation: Category 2 (Causes serious irritation).[3][4][5][6]
e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).[3]
o Reactivity: Stable under ambient conditions.[3] Avoid heating to decomposition (emits toxic

fumes).

Mandatory PPE Checklist (Self-Validating System)

o Respiratory: NIOSH-approved N95 particulate respirator or half-mask with organic
vapor/acid gas cartridges if handling large quantities or dust is generated.

e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended for
waste consolidation.

e Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid waste pouring.

e Body: Lab coat fully buttoned; closed-toe chemical-resistant shoes.

Part 2: Waste Characterization & Segregation

Directive: Correctly categorizing waste prevents dangerous cross-reactions and regulatory
fines.

Chemical Analysis for Disposal

Unlike many pyridine precursors (e.g., 2-Amino-4-bromo-3-nitropyridine), 2-(4-
Methoxyphenoxy)-5-nitropyridine is NON-HALOGENATED.

o Contains: Carbon, Hydrogen, Nitrogen, Oxygen.
e Lacks: Fluorine, Chlorine, Bromine, lodine.

Operational Rule: Do not dispose of this in "Halogenated Waste" streams. Doing so increases
incineration costs and may violate specific facility protocols for non-halogenated solvent
recovery.
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Segregation Logic

Incompatible Stream Risk Factor Action

o ] ] Segregate strictly. Do not mix
Strong Oxidizers Fire/Explosion o
with nitrates or perchlorates.

Avoid mixing with hydroxide
Strong Bases Exothermic Hydrolysis solutions; may cleave the ether

linkage.

Nitro groups can be vigorously
Reducing Agents Heat Generation reduced; keep away from

hydrides/metals.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or
Contaminated Solids)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup debris.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear
glass jar with a chemically resistant screw cap.

o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "2-(4-Methoxyphenoxy)-5-nitropyridine (Solid)"[1]
o Hazard Checkbox: Toxic, Irritant.

o Transfer: Transfer solid waste using a disposable spatula. Do not generate dust.[3][4][5][6][7]
[81[91[10]

o Sealing: Wipe the threads of the jar with a dry Kimwipe before sealing to ensure a tight
closure and prevent thread degradation.

Scenario B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, HPLC effluent.
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e Solvent Compatibility: Ensure the primary solvent (e.g., Dichloromethane, Ethyl Acetate,
Methanol) is identified.

o Note: Even though the solute is non-halogenated, if dissolved in DCM (Dichloromethane),
the entire mixture must be classified as Halogenated Waste.

e Consolidation:

o If dissolved in Non-Halogenated Solvents (MeOH, EtOH, Acetone): Dispose in Organic
Waste (Non-Halogenated) container.

o If dissolved in Halogenated Solvents (DCM, Chloroform): Dispose in Organic Waste
(Halogenated) container.

» Neutralization (If Acidic/Basic): If the solution contains acids or bases, neutralize to pH 6-8
before adding to the organic waste drum to prevent drum pressurization.

Part 4: Emergency Spill Procedures (Disposal
Focused)

Directive: Immediate containment reduces disposal volume and risk.

o Evacuate & Ventilate: If dust is airborne, clear the area for 15 minutes.
e PPE Upgrade: Don double nitrile gloves and respiratory protection.

o Containment:

o Solids: Cover with a damp paper towel to prevent dust dispersal, then scoop into a waste
jar.

o Liquids: Surround with absorbent boom/pads. Absorb liquid with vermiculite or sand.[7][9]

» Decontamination: Wipe surface with a soap/water solution.[4][5] Collect all wipes as solid
hazardous waste. Do not flush down the drain.

Part 5: Disposal Decision Workflow
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Directive: Use this logic tree to determine the correct waste stream immediately.

Waste: 2-(4-Methoxyphenoxy)-5-nitropyridine

Physical State?

Solid (Powder/Debris) Liquid (Solution)

Pack in HDPE/Glass

Dispose: Solid Hazardous Waste

2
(Toxic/Irritant) Solvent Type

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, Acetone)

egregate from Oxidizers egregate from Oxidizers

Dispose: Halogenated Organic Ligquid Dispose: Non-Halogenated Organic Liquid

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-(4-Methoxyphenoxy)-5-nitropyridine based on
physical state and solvent carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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